Cas no 851468-06-9 (6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one)

6-Phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with a phenyl substituent at the 6-position and an allyl group at the 3-position. The presence of a sulfhydryl (-SH) group at the 2-position enhances its reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. This structure is particularly valuable for constructing pharmacologically active molecules due to its ability to participate in diverse chemical transformations, such as nucleophilic substitutions and cyclization reactions. Its fused ring system contributes to stability while allowing for further functionalization, making it useful in the development of potential therapeutic agents or advanced materials.

6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one structure

851468-06-9 structure

Product Name:6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one

CAS No:851468-06-9

MF:C₁₅H₁₂N₂OS₂

MW:300.398580551147

CID:3107851

PubChem ID:2471294

Update Time:2025-10-23

6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-allyl-2-mercapto-6-phenylthieno[3,2-d]pyrimidin-4(3H)-one
- 6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
- HMS2910A04
- MLS001172238
- 6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
- AKOS034446345
- SMR000595601
- EN300-12048
- CHEMBL1572330
- 851468-06-9
- 6-phenyl-3-prop-2-enyl-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
- Z55664741
- Inchi： 1S/C15H12N2OS2/c1-2-8-17-14(18)13-11(16-15(17)19)9-12(20-13)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,16,19)
- InChI Key： GGENUWAINMQXJG-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=CC2=C1C(N(CC=C)C(N2)=S)=O

Computed Properties

Exact Mass: 300.03910536Da
Monoisotopic Mass: 300.03910536Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 92.7Å²

6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12048-0.05g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	0.05g	$64.0	2023-07-02
Enamine	EN300-12048-0.1g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	0.1g	$66.0	2023-07-02
Enamine	EN300-12048-0.25g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	0.25g	$92.0	2023-07-02
Enamine	EN300-12048-0.5g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	0.5g	$175.0	2023-07-02
Enamine	EN300-12048-1.0g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	1.0g	$256.0	2023-07-02
Enamine	EN300-12048-2.5g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	2.5g	$503.0	2023-07-02
Enamine	EN300-12048-5.0g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	5.0g	$743.0	2023-07-02
Enamine	EN300-12048-10.0g	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	90%	10.0g	$1101.0	2023-07-02
1PlusChem	1P019ODO-50mg	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	95%	50mg	$111.00	2024-04-21
1PlusChem	1P019ODO-100mg	6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	851468-06-9	95%	100mg	$140.00	2024-04-21